Cas no 2138189-07-6 (2H-Pyran-4-ethanamine, N-(2-ethylbutyl)tetrahydro-β,β-dimethyl-)

• Product Name: 2H-Pyran-4-ethanamine, N-(2-ethylbutyl)tetrahydro-β,β-dimethyl-
• CAS No: 2138189-07-6
• MF: C₁₅H₃₁NO
• MW: 241.412744760513
• CID: 5299550
• PubChem ID: 165963182
• Update Time: 2023-10-31

2H-Pyran-4-ethanamine, N-(2-ethylbutyl)tetrahydro-β,β-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ethanamine, N-(2-ethylbutyl)tetrahydro-β,β-dimethyl-
• (2-ethylbutyl)[2-methyl-2-(oxan-4-yl)propyl]amine
• EN300-764732
• 2138189-07-6

• Inchi： 1S/C15H31NO/c1-5-13(6-2)11-16-12-15(3,4)14-7-9-17-10-8-14/h13-14,16H,5-12H2,1-4H3
• InChI Key： BKLKSRLZLVYWDA-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)(C)CNCC(CC)CC

Computed Properties

• Exact Mass: 241.240564612g/mol
• Monoisotopic Mass: 241.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 0.887±0.06 g/cm3(Predicted)
• Boiling Point: 314.1±15.0 °C(Predicted)
• pka: 10.42±0.38(Predicted)